Cas no 304901-48-2 (2-Fluoro-5-trifluoromethylbenzenethiol)

2-Fluoro-5-trifluoromethylbenzenethiol structure
304901-48-2 structure
Product Name:2-Fluoro-5-trifluoromethylbenzenethiol
CAS No:304901-48-2
MF:C7H4F4S
MW:196.165274620056
CID:3168280
PubChem ID:12097354
Update Time:2025-04-21

2-Fluoro-5-trifluoromethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • DTXSID301263161
    • 2-fluoro-5-(trifluoromethyl)benzenethiol
    • 304901-48-2
    • AKOS006316122
    • 2-fluoro-5-(trifluoromethyl)benzene-1-thiol
    • 4-fluoro-3-mercaptobenzotrifluoride
    • 2-Fluoro-5-trifluoromethylbenzenethiol
    • SCHEMBL3834060
    • MDL: MFCD12026134
    • Inchi: 1S/C7H4F4S/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3,12H
    • InChI Key: KWAZFGPHDLINBM-UHFFFAOYSA-N
    • SMILES: SC1=C(C=CC(C(F)(F)F)=C1)F

Computed Properties

  • Exact Mass: 195.99698395Da
  • Monoisotopic Mass: 195.99698395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 1Ų

2-Fluoro-5-trifluoromethylbenzenethiol Pricemore >>

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